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Compound of Interest

Compound Name: Cyclohexylamine

Cat. No.: B046788 Get Quote

This guide provides a comprehensive overview of the core physical and chemical properties of

cyclohexylamine, tailored for researchers, scientists, and professionals in drug development.

The information presented herein is intended to support laboratory applications, synthetic

strategy, and safety considerations.

Molecular Structure and Core Physicochemical
Parameters
Cyclohexylamine, with the chemical formula C₆H₁₃N, is a primary aliphatic amine.[1] Its

structure consists of a cyclohexane ring bonded to an amino group.[2] This configuration

imparts a unique combination of properties, distinct from its aromatic analog, aniline.

Diagram 1: Molecular Structure of Cyclohexylamine

Caption: 2D representation of the cyclohexylamine molecule.

The fundamental physicochemical properties of cyclohexylamine are summarized in the table

below, providing a critical baseline for its handling, application, and analysis.

Table 1: Core Physicochemical Properties of Cyclohexylamine
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Property Value Source(s)

Molecular Weight 99.17 g/mol [3]

Appearance
Clear, colorless to yellowish

liquid
[3][4]

Odor Strong, fishy, amine odor [4]

Melting Point -17.7 °C (0.1 °F; 255.5 K) [4]

Boiling Point 134.5 °C (274.1 °F; 407.6 K) [4]

Density 0.8647 g/cm³ [4]

Flash Point 27 °C (80.6 °F) (closed cup) [5]

Autoignition Temperature 293 °C (559.4 °F) [5]

pKa of Conjugate Acid 10.64 - 10.66 [6][7]

Solubility in Water Miscible [4]

logP (Octanol-Water Partition

Coefficient)
1.49 [3]

Spectroscopic Profile: A Tool for Identification and
Characterization
Spectroscopic analysis is fundamental to the confirmation of cyclohexylamine's identity and

purity.

Infrared (IR) Spectroscopy
Primary amines like cyclohexylamine exhibit characteristic N-H stretching absorptions in the

3300 to 3500 cm⁻¹ region of the IR spectrum.[8][9] Typically, two bands are observed,

corresponding to symmetric and asymmetric stretching modes.[8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy
In ¹H NMR, the hydrogens on the carbon adjacent to the nitrogen atom are deshielded and

appear at a downfield chemical shift compared to other alkane hydrogens.[8][9] The N-H
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protons often present as a broad signal, and their chemical shift can be concentration-

dependent.[8][10] In ¹³C NMR, the carbon atom bonded to the amino group is deshielded and

absorbs at a downfield position relative to the other ring carbons.[8][10]

Mass Spectrometry
The mass spectrum of cyclohexylamine shows a molecular ion peak at an m/z of 99.[6]

Common fragmentation patterns include the loss of an amino group.[6]

Chemical Properties and Reactivity
As a primary aliphatic amine, cyclohexylamine exhibits characteristic reactivity, making it a

versatile intermediate in organic synthesis.

Basicity
With a pKa of its conjugate acid around 10.6, cyclohexylamine is a weak base, but it is

significantly more basic than its aromatic counterpart, aniline.[4] This basicity is a key factor in

its use as a corrosion inhibitor and in the synthesis of various salts. It readily reacts with acids

in exothermic reactions to form salts.[11]

Nucleophilicity
The lone pair of electrons on the nitrogen atom makes cyclohexylamine a good nucleophile. It

readily participates in a variety of reactions, including:

Acylation: Reacts with acid chlorides and anhydrides to form amides.[1]

Alkylation: Undergoes alkylation with alkyl halides.[1]

Condensation Reactions: Reacts with aldehydes and ketones to form imines.

Diagram 2: Representative Reactions of Cyclohexylamine
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Caption: Common reaction pathways for cyclohexylamine.

Synthesis and Manufacturing
Industrially, cyclohexylamine is primarily produced through two main routes:

Catalytic Hydrogenation of Aniline: This is a widely used method where aniline is

hydrogenated at elevated temperatures and pressures using catalysts such as nickel or

cobalt.[12]

Alkylation of Ammonia with Cyclohexanol: In this process, cyclohexanol is reacted with

ammonia.[4][12]

Other synthesis methods include the catalytic ammonolysis of cyclohexanone and the

reduction of nitrocyclohexane.

Applications in Research and Drug Development
The unique properties of cyclohexylamine make it a valuable building block in various

applications, particularly in the pharmaceutical and chemical industries.

Pharmaceutical Synthesis: It serves as a precursor for a range of pharmaceuticals, including

mucolytics, analgesics, and bronchodilators.[4] It is also a key intermediate in the synthesis
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of some sulfonamide hypoglycemics.[4]

Corrosion Inhibition: Cyclohexylamine is an effective corrosion inhibitor, particularly in boiler

water treatment systems.[6]

Rubber Chemicals: It is a precursor to sulfenamide-based reagents used as accelerators in

the vulcanization of rubber.[4]

Artificial Sweeteners: Some sweeteners, notably cyclamate, are derived from

cyclohexylamine.

Safety and Handling
Cyclohexylamine is a corrosive and flammable liquid that requires careful handling.[5][13]

Table 2: Safety and Hazard Information for Cyclohexylamine

Hazard Description Source(s)

Flammability Flammable liquid and vapor. [5][13]

Corrosivity
Causes severe skin burns and

eye damage.
[5][13]

Toxicity
Harmful if swallowed and toxic

in contact with skin.
[5]

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.
[5][14]

Inhalation Hazard
Vapors can irritate the

respiratory system.
[3]

Experimental Protocol: Neutralization Assay for Basicity Determination

This protocol outlines a standard acid-base titration to determine the concentration of a

cyclohexylamine solution.

Materials:
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Cyclohexylamine solution of unknown concentration

Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

pH meter or a suitable indicator (e.g., methyl orange)

Buret, beaker, magnetic stirrer, and stir bar

Procedure:

Pipette a known volume of the cyclohexylamine solution into a beaker.

Add a few drops of the chosen indicator or insert the probe of a calibrated pH meter.

Fill the buret with the standardized HCl solution and record the initial volume.

Slowly titrate the cyclohexylamine solution with the HCl, stirring continuously.

Record the volume of HCl added at the endpoint, indicated by a color change of the indicator

or the equivalence point on the pH curve.

Calculate the concentration of the cyclohexylamine solution using the formula: M₁V₁ =

M₂V₂, where M₁ and V₁ are the molarity and volume of the cyclohexylamine solution, and

M₂ and V₂ are the molarity and volume of the HCl solution.

Diagram 3: Experimental Workflow for Titration
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Caption: Step-by-step workflow for the titration of cyclohexylamine.

Conclusion
Cyclohexylamine is a foundational chemical with a well-defined set of physical and chemical

properties that make it indispensable in various industrial and research settings. A thorough

understanding of its reactivity, spectroscopic profile, and safety considerations is crucial for its

effective and safe utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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